2-[(5-isobutyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-1-naphthylacetamide

• IUPAC Name: 2-[[4-methyl-5-(2-methylpropyl)-1,2,4-triazol-3-yl]sulfanyl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C19H22N4OS/c1-13(2)11-17-21-22-19(23(17)3)25-12-18(24)20-16-10-6-8-14-7-4-5-9-15(14)16/h4-10,13H,11-12H2,1-3H3,(H,20,24)
• InChI Key: PEVCUIKECDAODR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN=C(N1C)SCC(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H22N4OS
• Molecular Weight: 354.5 g/mol

Description

The compound “2-[(5-isobutyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-1-naphthylacetamide” is a complex organic molecule that contains a 1,2,4-triazole ring. The 1,2,4-triazole ring is a type of heterocyclic compound, which is a compound that contains atoms of at least two different elements as members of its rings. This specific compound also contains an isobutyl group, a methyl group, a thio group, and a naphthyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The 1,2,4-triazole ring, for example, would have a planar structure due to the presence of two nitrogen atoms and three carbon atoms in the ring. The other groups attached to this ring would likely affect the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the 1,2,4-triazole ring could contribute to its stability and reactivity. The isobutyl, methyl, thio, and naphthyl groups could also affect properties like solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or application. For example, many 1,2,4-triazole derivatives have been studied for their potential as anticancer agents. These compounds often work by interacting with certain enzymes or receptors in cancer cells, inhibiting their growth and proliferation.

Future Directions

The study of 1,2,4-triazole derivatives is a promising area of research, particularly in the field of medicinal chemistry. Future research could explore the potential uses of this compound in various applications, such as in the development of new drugs or materials.